Cas no 93951-46-3 (2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI))

• Product Name: 2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
• CAS No: 93951-46-3
• MF: C₁₂H₂₈N₂O
• MW: 216.363523483276
• CID: 808736
• PubChem ID: 3023051
• Update Time: 2025-04-19

2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Propanol,1-[(6-aminotrimethylhexyl)amino]- (9CI)
• 1-[(6-aminotrimethylhexyl)amino]propan-2-ol
• 1-[(7-amino-2,3-dimethylheptan-2-yl)amino]propan-2-ol
• NS00065741
• 1-((6-Aminotrimethylhexyl)amino)propan-2-ol
• EINECS 300-666-5
• DTXSID00916910
• 93951-46-3

• Inchi： 1S/C12H28N2O/c1-10(7-5-6-8-13)12(3,4)14-9-11(2)15/h10-11,14-15H,5-9,13H2,1-4H3
• InChI Key： VUPRLSYOWHGDBC-UHFFFAOYSA-N
• SMILES： OC(C)CNC(C)(C)C(C)CCCCN

Computed Properties

• Exact Mass: 216.220164
• Monoisotopic Mass: 216.220164
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 8
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3
• XLogP3: 1.1

Experimental Properties

• Density: 0.911
• Boiling Point: 328.9°Cat760mmHg
• Flash Point: 152.7°C
• Refractive Index: 1.469